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In the vast landscape of polyurethane elastomers, the choice of diisocyanate is a critical
determinant of the final material's performance characteristics. Among the aromatic
diisocyanates, 1,5-Naphthalene diisocyanate (NDI) and Toluene diisocyanate (TDI) are two
prominent choices that yield polyurethanes with distinct mechanical profiles. This guide
provides an in-depth comparison of NDI and TDI-based polyurethanes, offering supporting
experimental data and methodologies to inform material selection for demanding applications.

Unveiling the Chemical Architecture: NDI vs. TDI

The fundamental differences in the mechanical behavior of NDI and TDI-based polyurethanes
originate from their molecular structures.

1,5-Naphthalene diisocyanate (NDI) possesses a rigid and symmetrical naphthalene backbone.
This inherent rigidity translates to a highly ordered and efficient packing of the hard segments
in the polyurethane matrix, leading to superior mechanical and dynamic properties.[1]
Polyurethanes based on NDI, commercially known as Vulkollan®, are renowned for their ultra-
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high performance, particularly in applications requiring exceptional dynamic load-bearing
capabilities.[2][3]

Toluene diisocyanate (TDI), typically a mixture of 2,4 and 2,6 isomers, has a less symmetrical
structure compared to NDI. This results in a more flexible polymer chain. TDI-based
polyurethanes are known for their good elasticity, flexibility, and cost-effectiveness, making
them suitable for a wide range of applications, including flexible foams and elastomers.[4][5]
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Caption: Chemical structures of NDI and TDI.

A Head-to-Head Comparison: Mechanical Properties

The following table summarizes the typical mechanical properties of NDlI-based (Vulkollan®)
and TDI-based polyurethanes. It is important to note that these values can vary depending on
the specific formulation, including the type of polyol and curative used.
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NDI-based TDI Ester- TDI Ether-
Mechanical Polyurethane Based Based
Test Method
Property (Vulkollan® 95  Polyurethane Polyurethane
Shore A) (90A - 55D) (85A - 45D)
ASTM D2240 /
Hardness 95 (+ 3) Shore A A90 - D55 A85 - D45
DIN ISO 7619-1
ASTM D412/
Tensile Strength - 45-50 MPa 35 MPa
ASTM D638
Elongation at ASTM D412/
approx. 640% 400-450% 450-500%
Break DIN 53504
Stress at 100%
) 10.5-11 MPa - - DIN 53504
Elongation
ASTM D624 /
Tear Strength 70-75 kKN/m - -
DIN ISO 34-1
Compression Set ASTM D395/
12-14% - -
(70h, 23°C) DIN ISO 815-1
Rebound ASTM D2632 /
- 55-60% - -
Resilience DIN 53512
Abrasion
. 37 mm3 - - DIN ISO 4649
Resistance

Note: Data for TDI-based polyurethanes are sourced from technical data sheets and may not
represent the full range of achievable properties.[6][7] Data for NDI-based polyurethane is for
Vulkollan® 95 Shore A.[8]

From the data, it is evident that NDI-based polyurethanes, exemplified by Vulkollan®, exhibit
exceptional mechanical strength, particularly in terms of tear strength and low compression set,
which underscores their durability and ability to maintain their shape after prolonged stress.[3]
[9] Their high rebound resilience is indicative of their excellent dynamic performance and low
heat buildup during cyclic loading.[3]
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TDI-based polyurethanes, while demonstrating good tensile strength and elongation, are
generally positioned as a more versatile and cost-effective option for applications where the
extreme performance of NDI is not a prerequisite.[4]

The Science Behind the Numbers: Experimental
Protocols

To ensure the reliability and reproducibility of mechanical property data, standardized testing
methodologies are crucial. The following are the key experimental protocols used to
characterize NDI and TDI-based polyurethanes.

Tensile Properties (ASTM D412)

This test method determines the tensile properties of thermoset rubbers and thermoplastic
elastomers.[2][9]

Methodology:

Specimen Preparation: Dumbbell-shaped specimens are cut from a cured polyurethane
sheet using a die.

o Gage Marks: Two marks are placed on the narrow section of the specimen at a specified
distance apart.

e Testing: The specimen is mounted in the grips of a universal testing machine and pulled at a
constant rate of speed (typically 500 mm/min) until it breaks.

o Data Acquisition: The force and the elongation (change in distance between the gage marks)
are continuously recorded.

» Calculations:
o Tensile Strength: The maximum stress applied to the specimen before it ruptures.

o Elongation at Break: The percentage increase in the original length of the specimen at the
point of rupture.
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o Modulus: The stress at a specific elongation.

Causality Behind Experimental Choices: The dumbbell shape ensures that failure occurs in the
central, uniform section of the specimen, away from the clamping points. The constant rate of
extension is critical for obtaining comparable results, as the mechanical properties of
elastomers can be strain-rate dependent.

Experimental Workflow for Tensile Testing

ASTM D412 Tensile Testing Workflow

1. Prepare Dumbbell 2. Apply Gage 3. Mount in Universal 4. Pull at Constant 5 Record Force and 6 Calculate Tensile
Specimen Marks Testing Machine Rate until Fallure Elongation Data Slrength & Elongation
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Caption: ASTM D412 tensile testing workflow.

Tear Strength (ASTM D624)

This test measures the resistance of an elastomer to tearing.[3][10]
Methodology:

e Specimen Preparation: Specimens of a specific shape (e.g., crescent, angle, or trouser) are
cut from a cured sheet. For some specimen types, a small cut is intentionally made.

o Testing: The specimen is mounted in a tensile testing machine.

o Force Application: A force is applied to propagate the tear at a constant rate of grip
separation (e.g., 500 mm/min for angle specimens).[10]

o Data Acquisition: The force required to propagate the tear is recorded.

o Calculation: Tear strength is expressed as the force per unit thickness of the specimen.
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Causality Behind Experimental Choices: The different specimen geometries are designed to
simulate various types of tearing that might occur in service. The pre-cut notch in some
specimens helps to initiate the tear in a controlled manner.

Compression Set (ASTM D395)

This test method evaluates the ability of a rubber material to retain its elastic properties after
prolonged compressive stress.[4]

Methodology:

Specimen Preparation: Cylindrical disk-shaped specimens are used.

« Initial Measurement: The initial thickness of the specimen is measured.

o Compression: The specimen is compressed to a specified percentage of its original height
between two parallel plates.

o Conditioning: The compressed specimen is kept at a specified temperature for a set duration
(e.g., 22 hours at 70°C).

e Recovery: The specimen is removed from the compression device and allowed to recover for
30 minutes at room temperature.

o Final Measurement: The final thickness of the specimen is measured.

o Calculation: Compression set is the percentage of the original deflection that is not
recovered.

Causality Behind Experimental Choices: This test simulates the conditions experienced by
seals, gaskets, and other components that are under constant compression. The elevated
temperature accelerates the aging process and provides a more realistic measure of long-term
performance.

Experimental Workflow for Compression Set Testing
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ASTM D395 Compression Set Workflow

1. Prepare Cylindrical 2. Measure Initial 3. Compress to 4. Condition at 5. Allow to Recover 6. Measure Final 7. Calculate
Specimen Thickness Specified Deflection Elevated Temperature at Room Temperature Thickness Compression Set
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Caption: ASTM D395 compression set testing workflow.

Rebound Resilience (ASTM D2632)

This test measures the impact resilience of solid rubber by the vertical rebound of a dropped
mass.

Methodology:

o Apparatus: A vertical rebound resilience tester, which consists of a plunger that is dropped
from a specified height.

e Specimen: A flat, smooth specimen of a specified thickness.
e Procedure: The plunger is released and allowed to fall onto the specimen.
o Measurement: The height of the first rebound is measured.

» Calculation: Rebound resilience is the ratio of the rebound height to the drop height,
expressed as a percentage.

Causality Behind Experimental Choices: This test provides a measure of the elasticity of the
material and its ability to absorb and return energy. It is a key indicator of the dynamic
performance of an elastomer and its suitability for applications involving vibration damping and
energy absorption.

Dynamic Mechanical Analysis (DMA)

DMA is a powerful technique used to study the viscoelastic properties of materials as a function
of temperature, time, and frequency.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b1218181/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-mechanical-properties-of-ndi-and-tdi-based-polyurethanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Methodology:
e Specimen Preparation: A small, rectangular or cylindrical specimen is prepared.

e Testing: The specimen is subjected to a sinusoidal oscillating stress in a specific mode (e.g.,
tension, compression, or shear).

o Temperature Sweep: The temperature is varied over a range while the frequency of
oscillation is held constant.

o Data Acquisition: The instrument measures the storage modulus (E' or G'), loss modulus (E"
or G"), and tan delta (the ratio of loss modulus to storage modulus).

e Analysis: The data is plotted to show the changes in viscoelastic properties with temperature,
revealing important information about the glass transition temperature (Tg), damping
behavior, and the elastic and viscous response of the material.

Causality Behind Experimental Choices: DMA provides a more comprehensive understanding
of a material's behavior under dynamic conditions than single-point tests. By varying
temperature and frequency, it can simulate a wide range of service conditions and provide
critical data for material modeling and performance prediction.

Conclusion: Selecting the Right Polyurethane for
Your Application

The choice between NDI and TDI-based polyurethanes is ultimately driven by the specific
performance requirements of the application.

NDI-based polyurethanes are the material of choice for applications demanding the highest
level of mechanical and dynamic performance. Their exceptional tear strength, low
compression set, and high rebound resilience make them ideal for components subjected to
high loads, repetitive stress, and dynamic flexing, such as high-performance wheels, rollers,
and vibration damping elements.[3][9]

TDI-based polyurethanes offer a versatile and cost-effective solution for a broad range of
applications where good elasticity and flexibility are required. They are well-suited for products
such as seals, gaskets, and flexible foams.[4]
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By understanding the fundamental differences in their chemical structure and the resulting
mechanical properties, researchers, scientists, and drug development professionals can make
informed decisions in selecting the optimal polyurethane elastomer to ensure the reliability and
performance of their products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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